3,3'-Dimethylbenzidine
3,3'-Dimethylbenzidine
3,3'-Dimethylbenzidine is a member of biphenyls.
3,3'-dimethylbenzidine appears as white to reddish crystals or crystalline powder or a light tan powder. (NTP, 1992)
3,3'-dimethylbenzidine appears as white to reddish crystals or crystalline powder or a light tan powder. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
119-93-7
VCID:
VC0045760
InChI:
InChI=1S/C14H16N2/c1-9-7-11(3-5-13(9)15)12-4-6-14(16)10(2)8-12/h3-8H,15-16H2,1-2H3
SMILES:
CC1=C(C=CC(=C1)C2=CC(=C(C=C2)N)C)N
Molecular Formula:
C14H16N2
Molecular Weight:
212.29 g/mol
3,3'-Dimethylbenzidine
CAS No.: 119-93-7
Reference Standards
VCID: VC0045760
Molecular Formula: C14H16N2
Molecular Weight: 212.29 g/mol
| CAS No. | 119-93-7 |
|---|---|
| Product Name | 3,3'-Dimethylbenzidine |
| Molecular Formula | C14H16N2 |
| Molecular Weight | 212.29 g/mol |
| IUPAC Name | 4-(4-amino-3-methylphenyl)-2-methylaniline |
| Standard InChI | InChI=1S/C14H16N2/c1-9-7-11(3-5-13(9)15)12-4-6-14(16)10(2)8-12/h3-8H,15-16H2,1-2H3 |
| Standard InChIKey | NUIURNJTPRWVAP-UHFFFAOYSA-N |
| SMILES | CC1=C(C=CC(=C1)C2=CC(=C(C=C2)N)C)N |
| Canonical SMILES | CC1=C(C=CC(=C1)C2=CC(=C(C=C2)N)C)N |
| Boiling Point | 392 °F at 760 mm Hg (NTP, 1992) 339.0 °C 300 °C 392°F 572°F |
| Colorform | Colorless; in technical grades also brownish flakes White to reddish crystals or powder [Note: Darkens on exposure to air] |
| Density | 1 (NTP, 1992) 1.234 g/cu cm 1.2 g/cm³ 1 |
| Flash Point | 244 °C 471°F |
| Melting Point | 264 to 268 °F (NTP, 1992) 131.5 °C 129-131 °C 131-132 °C 264°F |
| Physical Description | 3,3'-dimethylbenzidine appears as white to reddish crystals or crystalline powder or a light tan powder. (NTP, 1992) COLOURLESS CRYSTALS OR RED-TO-BROWN FLAKES. White to reddish crystals or powder. White to reddish crystals or powder. [Note: Darkens on exposure to air. Often used in paste or wet cake form. Used as a basis for many dyes.] |
| Description | 3,3'-Dimethylbenzidine is a member of biphenyls. 3,3'-dimethylbenzidine appears as white to reddish crystals or crystalline powder or a light tan powder. (NTP, 1992) |
| Related CAS | 41766-75-0 (di-hydrofluoride) 612-82-8 (di-hydrochloride) 7563-59-9 (unspecified hydrochloride) |
| Solubility | less than 1 mg/mL at 66° F (NTP, 1992) 0.01 M In water, 1,300 mg/L at 25 °C Soluble in alcohol, ether, dilute acids Solubility in water, g/100ml at 25 °C: 0.13 (poor) 0.1% |
| Synonyms | 3,3’-Dimethyl-[1,1’-biphenyl]-4,4’-diamine; 3,3’-Dimethylbenzidine; 3,3’-Dimethyl-4,4’-biphenyldiamine; 3,3’-Dimethyl-4,4’-diaminobiphenyl; o-Tolidine; 4,4’-Diamino-3,3’-dimethylbiphenyl; 4’-Amino-3,3’-dimethyl[1,1’-biphenyl]-4-ylamine; C.I. 37230; C |
| Vapor Pressure | 1.0X10-6 mm Hg at 25 °C (est) 1x10-6 mmHg (est) |
| PubChem Compound | 8413 |
| Last Modified | Nov 11 2021 |
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